Cas no 152434-44-1 (4-Pyridinamine,N-(cyclopentylmethyl)-)
152434-44-1 structure
Product Name:4-Pyridinamine,N-(cyclopentylmethyl)-
CAS No:152434-44-1
MF:C11H18Cl2N2
MW:249.180020809174
CID:99245
PubChem ID:71432365
Update Time:2025-04-18
4-Pyridinamine,N-(cyclopentylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinamine,N-(cyclopentylmethyl)-
- N-(cyclopentylmethyl)pyridin-4-amine,dihydrochloride
- Cyclopentylmethyl-pyridin-4-yl-amine dihydrochloride
- N-(Cyclopentylmethyl)pyridin-4-amine--hydrogen chloride (1/2)
- DTXSID20849418
- n-(cyclopentylmethyl)pyridin-4-amine 2hcl
- 152434-44-1
- N-(cyclopentylmethyl)pyridin-4-amine;dihydrochloride
- cyclopentylmethylpyridin-4-ylamine dihydrochloride
-
- Inchi: 1S/C11H16N2.2ClH/c1-2-4-10(3-1)9-13-11-5-7-12-8-6-11;;/h5-8,10H,1-4,9H2,(H,12,13);2*1H
- InChI Key: ZXTXKIJDKLEZNV-UHFFFAOYSA-N
- SMILES: Cl.Cl.N(C1C=CN=CC=1)CC1CCCC1
Computed Properties
- Exact Mass: 248.08500
- Monoisotopic Mass: 248.0847040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 135
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92000
- LogP: 4.36070
4-Pyridinamine,N-(cyclopentylmethyl)- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
152434-44-1 (4-Pyridinamine,N-(cyclopentylmethyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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